Cas no 858676-97-8 ([1,1'-Biphenyl]-4-amine, 4'-chloro-3-fluoro-)
858676-97-8 structure
Product Name:[1,1'-Biphenyl]-4-amine, 4'-chloro-3-fluoro-
CAS No:858676-97-8
MF:C12H9ClFN
MW:221.657965421677
CID:1841707
PubChem ID:20099618
Update Time:2025-04-21
[1,1'-Biphenyl]-4-amine, 4'-chloro-3-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-4-amine, 4'-chloro-3-fluoro-
- AKOS004117711
- SCHEMBL3859616
- 858676-97-8
- UUVTWMRLGBMOOL-UHFFFAOYSA-N
- 4'-chloro-3-fluorobiphenyl-4-ylamine
- 4'-Chloro-3-fluoro[1,1'-biphenyl]-4-amine
-
- Inchi: 1S/C12H9ClFN/c13-10-4-1-8(2-5-10)9-3-6-12(15)11(14)7-9/h1-7H,15H2
- InChI Key: UUVTWMRLGBMOOL-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1C=CC(=C(C=1)F)N
Computed Properties
- Exact Mass: 221.0407551g/mol
- Monoisotopic Mass: 221.0407551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 26Ų
[1,1'-Biphenyl]-4-amine, 4'-chloro-3-fluoro- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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